1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone
Overview
Description
1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone, also known as BIE, is a chemical compound with potential applications in scientific research. BIE is a heterocyclic compound that contains both bromine and iodine atoms, making it a valuable tool in the field of organic synthesis. The purpose of
Mechanism of Action
The mechanism of action of 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone is not well understood, but it is believed to interact with proteins involved in cellular signaling pathways. 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone has been shown to inhibit the activity of protein kinase C and to induce apoptosis in cancer cells. Further research is needed to fully elucidate the mechanism of action of 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone.
Biochemical and Physiological Effects:
1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone has been shown to have anticancer activity in vitro, with selectivity towards cancer cells over normal cells. 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone has also been shown to have anti-inflammatory activity and to inhibit the growth of bacteria and fungi. However, the effects of 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone on human health are not well understood, and further research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone in lab experiments include its versatility as a building block in organic synthesis and its potential applications in cancer research. However, the limitations of using 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone include its low solubility in water and its potential toxicity. Careful handling and disposal of 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone are necessary to ensure the safety of researchers.
Future Directions
For research on 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone include the development of more efficient synthesis methods, the elucidation of its mechanism of action, and the evaluation of its potential as a therapeutic agent for cancer and other diseases. 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone may also have applications in the development of new fluorescent probes for imaging biological systems.
Scientific Research Applications
1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone has been used as a building block in the synthesis of a variety of indole-based compounds, including potential anticancer agents and fluorescent probes. 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone can also be used as a starting material for the synthesis of other heterocyclic compounds, such as pyrazoles and pyrimidines. The versatility of 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone makes it a valuable tool in the field of organic synthesis.
properties
IUPAC Name |
1-(7-bromo-5-iodoindol-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrINO/c1-6(14)13-3-2-7-4-8(12)5-9(11)10(7)13/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SENNXFBLUJOPHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C=CC2=CC(=CC(=C21)Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrINO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646831 |
Source
|
| Record name | 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(7-Bromo-5-iodo-1H-indol-1-yl)ethanone | |
CAS RN |
1000343-35-0 |
Source
|
| Record name | 1-(7-Bromo-5-iodo-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-Dihydro-1H-pyrido[4,3-B]azepine-2,5-dione](/img/structure/B1629580.png)
![3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile](/img/structure/B1629598.png)
